Cas no 1104227-37-3 (Ethyl 2-(1-methyl-1H-pyrazol-4-yl)-2-oxoacetate)

Ethyl 2-(1-methyl-1H-pyrazol-4-yl)-2-oxoacetate is a versatile organic compound featuring a pyrazole core functionalized with an ester and a ketone group. Its structural properties make it a valuable intermediate in synthetic chemistry, particularly for the preparation of heterocyclic compounds and pharmaceutical derivatives. The presence of both electrophilic and nucleophilic sites enhances its reactivity, enabling diverse transformations such as condensations and cyclizations. This compound exhibits good solubility in common organic solvents, facilitating its use in various reaction conditions. Its stability under standard handling conditions and well-defined purity make it suitable for research and industrial applications, including drug discovery and agrochemical synthesis.
Ethyl 2-(1-methyl-1H-pyrazol-4-yl)-2-oxoacetate structure
1104227-37-3 structure
Product Name:Ethyl 2-(1-methyl-1H-pyrazol-4-yl)-2-oxoacetate
CAS No:1104227-37-3
MF:C8H10N2O3
MW:182.176601886749
CID:2108687
PubChem ID:47002973
Update Time:2025-06-07

Ethyl 2-(1-methyl-1H-pyrazol-4-yl)-2-oxoacetate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-(1-methyl-1H-pyrazol-4-yl)-2-oxoacetate
    • XQZPDTFKXOUAQU-UHFFFAOYSA-N
    • NE45253
    • ethyl (1-methyl-1H-pyrazol-4-yl)(oxo)acetate
    • Z967939812
    • 1H-Pyrazole-4-acetic acid, 1-methyl-alpha-oxo-, ethyl ester
    • DA-15561
    • F93945
    • CS-0253078
    • MFCD16040161
    • EN300-62408
    • Ethyl 2-(1-methylpyraZol-4-yl)-2-oxo-acetate
    • 1104227-37-3
    • AKOS010879387
    • Z838170256
    • ethyl2-(1-methyl-1H-pyrazol-4-yl)-2-oxoacetate
    • ethyl 2-(1-methylpyrazol-4-yl)-2-oxoacetate
    • Ethyl 2-(1-methyl-1H-pyrazol-4-yl)-2-oxoacetate
    • Inchi: 1S/C8H10N2O3/c1-3-13-8(12)7(11)6-4-9-10(2)5-6/h4-5H,3H2,1-2H3
    • InChI Key: XQZPDTFKXOUAQU-UHFFFAOYSA-N
    • SMILES: O(C(C(C1C=NN(C)C=1)=O)=O)CC

Computed Properties

  • Exact Mass: 182.06914219g/mol
  • Monoisotopic Mass: 182.06914219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61.2
  • XLogP3: 0.3

Ethyl 2-(1-methyl-1H-pyrazol-4-yl)-2-oxoacetate Pricemore >>

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